Cas no 4926-55-0 (2-(2-Nitroanilino)ethanol)

• Product Name: 2-(2-Nitroanilino)ethanol
• CAS No: 4926-55-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD00239475
• CID: 45422
• PubChem ID: 253662529
• Update Time: 2025-05-23

2-(2-Nitroanilino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2-Nitrophenyl)amino)ethanol
• 2-[(2-Nitrophenyl)amino]ethanol
• HC-Yelow 2
• 2-(2-nitroanilino)ethanol
• 2-Nitro-N-Hydroxyethyl Aniline
• N-(2-Hydroxyethyl)-2-nitroaniline
• 2-Nitro-N-(2-hydroxyethyl)aniline
• HC Yellow 2
• N-(2-Nitrophenyl)ethanolamine
• 2-Nitro-N-(hydroxyethyl)aniline
• Ethanol, 2-[(2-nitrophenyl)amino]-
• HC Yellow no. 2
• Ethanol, 2-(o-nitroanilino)-
• N-(2-Hydroxyethyl)-o-nitroaniline
• N-Hydroxyethyl-2-nitroaniline
• 9FVT2KMV9O
• 2-[(2-nitrophenyl)amino]ethan-1-ol
• LFOUYKNCQNVIGI-UHFFFAOYSA-N
• Ethanol, 2-((2-nitrophenyl)amino)-
• SCHEMBL110446
• AC-1778
• HC Giallo 2
• 2-(2-Nitroanilino)ethanol #
• N1000
• MFCD00239475
• NSC 68401
• UNII-9FVT2KMV9O
• 2-(2-nitrophenylamino)ethanol
• Velsol Yellow 2
• HC amarillo 2
• CS-0117018
• NSC68401
• 2-hydroxyethylamino-nitrobenzene
• 2-((2-Nitrophenyl)amino)ethan-1-ol
• Z31212148
• NS00013732
• DTXSID0063650
• Q27272504
• SY106169
• AKOS000351129
• Covariane Jaune W 1122
• NSC-33878
• HC YELLOW NO 2
• NSC-68401
• DTXCID9040683
• Jarocol Yellow 2
• NSC33878
• N-(2'-HYDROXYETHYL)-2-NITROANILINE
• W-106028
• E76083
• O-NITRO-N-(2-HYDROXYETHYL)ANILINE
• HC YELLOW NO. 2 [INCI]
• HC Jaune 2
• 4926-55-0
• EN300-08711
• DB-051617
• NSC 33878
• Colorex HCY2
• AS-12619
• 2-hydroxyethylaminonitrobenzene
• EINECS 225-555-8
• 2-(2-Nitroanilino)ethanol

• MDL： MFCD00239475
• Inchi： 1S/C8H10N2O3/c11-6-5-9-7-3-1-2-4-8(7)10(12)13/h1-4,9,11H,5-6H2
• InChI Key： LFOUYKNCQNVIGI-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Orange crystal powder
• Density: 1.352
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 376.6 ºC at 760 mmHg
• Flash Point: 181.6 ºC
• Refractive Index: 1.64
• PSA: 78.08000
• LogP: 1.59520
• λmax: 441(NaOH aq.)(lit.)

2-(2-Nitroanilino)ethanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(2-Nitroanilino)ethanol

2-(2-Nitroanilino)ethanol (CAS No: 4926-55-0): A Comprehensive Overview

2-(2-Nitroanilino)ethanol, also known by its CAS registry number 4926-55-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C8H10N2O3, has been extensively studied for its potential applications in drug design and as a precursor in various chemical syntheses. Recent advancements in computational chemistry and bioinformatics have further illuminated its structural properties and biological interactions, making it a focal point for researchers worldwide.

The chemical structure of 2-(2-Nitroanilino)ethanol consists of an ethanol backbone with a substituted aniline group bearing a nitro functional group. This unique arrangement imparts the molecule with distinct electronic properties, which are crucial for its reactivity and biological activity. The nitro group is known for its strong electron-withdrawing effects, which can influence the molecule's stability and interaction with biological systems. Recent studies have utilized molecular docking simulations to explore how this compound interacts with various protein targets, providing insights into its potential therapeutic applications.

From a synthetic perspective, 2-(2-Nitroanilino)ethanol can be prepared through several routes, including nucleophilic substitution and condensation reactions. The choice of synthesis method depends on the desired purity and scale of production. Researchers have recently explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields. These methods often involve the use of biodegradable solvents and catalysts, aligning with current trends toward sustainable chemical practices.

In terms of biological activity, 2-(2-Nitroanilino)ethanol has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting potential applications in oncology and neurodegenerative diseases. Additionally, recent research has highlighted its role as a lead compound in drug discovery programs aimed at developing novel therapeutics for inflammatory conditions.

The physical properties of 2-(2-Nitroanilino)ethanol include a melting point of approximately 110°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. Advanced characterization methods, including X-ray crystallography, have been employed to determine its crystal structure, providing valuable insights into its packing behavior and intermolecular interactions.

From an environmental standpoint, understanding the toxicological profile of 2-(2-Nitroanilino)ethanol is essential for its safe handling and disposal. Recent ecotoxicity studies have assessed its impact on aquatic organisms, revealing moderate toxicity levels that necessitate cautious industrial practices. Regulatory agencies have also emphasized the importance of adhering to safety protocols when working with this compound to minimize occupational exposure risks.

Looking ahead, the continued exploration of 2-(2-Nitroanilino)ethanol is expected to yield further breakthroughs in both academic research and industrial applications. Its role as a versatile building block in organic synthesis positions it as a valuable asset in the development of complex molecules with diverse functionalities. As computational tools become more sophisticated, researchers will likely uncover new avenues for optimizing its synthesis and enhancing its bioavailability for therapeutic purposes.

In conclusion, 2-(2-Nitroanilino)ethanol (CAS No: 4926-55-0) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in research methodologies, ensure that this compound will remain at the forefront of chemical innovation for years to come.